Cas no 10191-41-0 (DL-alpha-Tocopherol)

• Product Name: DL-alpha-Tocopherol
• CAS No: 10191-41-0
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• MDL: MFCD00006848
• CID: 48442
• PubChem ID: 2116
• Update Time: 2026-05-14

DL-alpha-Tocopherol Chemical and Physical Properties

Names and Identifiers

• DL-alpha-Tocopherol
• 5,7,8-TRIMETHYLTOCOL
• ALL-RAC-ALPHA-TOCOPHEROL
• ALPHA-DL-TOCOPHEROL
• (+/-)-ALPHA-TOCOFEROL
• (+/-)-ALPHA-TOCOPHEROL
• ALPHA-TOCOPHEROLUM
• A-TOCOPHEROL
• DL-2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-6-CHROMANOL
• DL-5,7,8-TRIMETHYLTOCOL
• DL-ALL-RAC-ALPHA-TOCOPHEROL
• DL-ALPHA TOCOPHERYL ACETATE 500
• D, L-A-TOCOPHEROL
• DL-PHYTOGERMINE
• DL-PROFECUNDIN
• DL-TOCOPHEROL
• DL-VITAMIN E
• DL-VITAMIN E ALCOHOL
• IRGANOX E 201
• RAC-ALPHA-TOCOPHEROL
• DL-α-Tocopherol
• (±)−α−Tocopherol (Vitamin E) solution
• (±)-α-Tocopherol
• (§1)-alpha-Tocopherol
• Alpha Tocopherol
• Irganox? E 201
• TOCOPHEROL, DL-ALPHA-(P)
• TOCOPHEROL, DL-ALPHA-(RG) PrintBack
• VITAMIN E
• (+/-)-alpha-Tocopherol,synthetic
• alpha-Tocopherol
• dl-alpha-Tocopherol(E)
• ephanyl
• vitamin
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• D-alpha-Tocopherol
• (+)-alpha-Tocopherol
• (R,R,R)-alpha-Tocopherol
• Phytogermine
• Eprolin
• (2R,4'R,8'R)-alpha-Tocopherol
• dl-a-Tocopherol
• Aquasol E
• Tocopherol alpha
• (+)-
• a-Vitamin E
• Vitamin Ea
• alpha-Vitamin E
• Mixed tocopherols
• D-alpha tocopherol
• Syntopherol
• Denamone
• Viteolin
• Esorb
• Tocopherol (R,S)
• alpha Tocopher
• DL-alpha Tocopherol

• MDL： MFCD00006848
• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m1/s1
• InChI Key： GVJHHUAWPYXKBD-IEOSBIPESA-N
• SMILES： O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]
• BRN： 94012

Computed Properties

• Exact Mass: 430.38100
• Monoisotopic Mass: 430.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• XLogP3: 10

Experimental Properties

• Color/Form: Amber yellow oily viscous liquid.
• Density: 0.950 g/mL at 20 °C(lit.)
• Melting Point: 2-4°C
• Boiling Point: 200-220°C 0,1mm
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5030-1.5070
• Solubility: H2O: insoluble
• Water Partition Coefficient: Miscible with chloroform, vegetable oils, ether, acetone and alcohol. Immiscible with water.
• PSA: 29.46000
• LogP: 8.84020
• Merck: 9495
• Sensitiveness: Light Sensitive
• Color/Form: 1.0 mg/mL in methanol
• Solubility: Soluble in water.
• Specific Rotation: [α]D20 - 0.02 - +0.02゜ (neat)

DL-alpha-Tocopherol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P261-P272-P280-P333+P313-P362+P364-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：8-10-23
• RTECS：GA8746000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin E compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin E compounds

Additional information on DL-alpha-Tocopherol

The Comprehensive Guide to DL-alpha-Tocopherol (CAS No. 10191-41-0): Properties, Applications, and Market Insights

DL-alpha-Tocopherol (CAS No. 10191-41-0) is a synthetic form of vitamin E, widely recognized for its antioxidant properties and essential role in human health. As a racemic mixture of D-alpha-Tocopherol and L-alpha-Tocopherol, this compound is a staple in the nutraceutical, cosmetic, and food industries. With increasing consumer awareness about health and wellness, the demand for DL-alpha-Tocopherol has surged, making it a hot topic in scientific and commercial circles.

The chemical structure of DL-alpha-Tocopherol features a chromanol ring and a hydrophobic side chain, which contributes to its fat-soluble nature. This property allows it to integrate seamlessly into lipid-rich environments, such as cell membranes, where it neutralizes free radicals and prevents oxidative damage. Researchers often compare DL-alpha-Tocopherol to its natural counterpart, D-alpha-Tocopherol, noting differences in bioavailability but similar functional benefits.

One of the most searched questions about DL-alpha-Tocopherol is: "What are the benefits of synthetic vitamin E?" Studies highlight its role in skin care, where it reduces UV-induced damage and supports collagen synthesis. In the food industry, it acts as a preservative, extending shelf life by preventing lipid oxidation. Additionally, its immune-boosting properties make it a popular ingredient in dietary supplements, especially in formulations targeting anti-aging and cardiovascular health.

The global market for DL-alpha-Tocopherol is expanding, driven by trends like clean-label products and plant-based nutrition. Manufacturers are innovating with microencapsulation techniques to enhance stability in fortified foods and beverages. Sustainability is another key focus, with companies exploring greener synthesis methods to meet eco-conscious consumer demands.

For those wondering, "Is DL-alpha-Tocopherol safe?", regulatory bodies like the FDA and EFSA classify it as generally recognized as safe (GRAS) within specified limits. However, excessive intake may interfere with blood clotting, underscoring the importance of dosage control. Always consult a healthcare professional before starting any new supplement regimen.

In conclusion, DL-alpha-Tocopherol (CAS No. 10191-41-0) remains a versatile and valuable compound across multiple industries. Its blend of efficacy, safety, and adaptability ensures continued relevance in research and commerce. Whether you're a formulator, researcher, or health enthusiast, understanding this molecule’s nuances can unlock new opportunities in product development and personal wellness.